Cas no 2229203-78-3 (tert-butyl N-4-(1-aminoethyl)-3-fluorophenylcarbamate)

• Product Name: tert-butyl N-4-(1-aminoethyl)-3-fluorophenylcarbamate
• CAS No: 2229203-78-3
• MF: C₁₃H₁₉FN₂O₂
• MW: 254.300566911697
• CID: 6027890
• PubChem ID: 165826212
• Update Time: 2025-06-15

tert-butyl N-4-(1-aminoethyl)-3-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-aminoethyl)-3-fluorophenylcarbamate
• 2229203-78-3
• tert-butyl N-[4-(1-aminoethyl)-3-fluorophenyl]carbamate
• EN300-1899838

• Inchi： 1S/C13H19FN2O2/c1-8(15)10-6-5-9(7-11(10)14)16-12(17)18-13(2,3)4/h5-8H,15H2,1-4H3,(H,16,17)
• InChI Key： PSVAOYQUCDZLPX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 254.14305602g/mol
• Monoisotopic Mass: 254.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(1-aminoethyl)-3-fluorophenylcarbamate

Professional Introduction to Tert-butyl N-4-(1-aminoethyl)-3-fluorophenylcarbamate (CAS No. 2229203-78-3)

Tert-butyl N-4-(1-aminoethyl)-3-fluorophenylcarbamate, with the CAS number 2229203-78-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a fluorophenyl moiety, contribute to its unique chemical properties and biological interactions.

The N-4-(1-aminoethyl) substituent in the molecule introduces a flexible amine chain that can engage in various hydrogen bonding interactions, making it a valuable component in drug design. This feature is particularly relevant in the development of targeted therapies, where precise molecular recognition is crucial. The combination of these structural elements suggests that Tert-butyl N-4-(1-aminoethyl)-3-fluorophenylcarbamate may exhibit properties such as enhanced solubility, improved bioavailability, and increased binding affinity to biological targets.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their ability to modulate metabolic stability and binding affinity. The incorporation of a fluorine atom in the phenyl ring can significantly influence the electronic properties of the molecule, leading to altered pharmacokinetic profiles. This has been extensively studied in the context of drug development, where fluorine substitution is often employed to enhance drug efficacy and reduce off-target effects.

The tert-butyl group, on the other hand, serves as a steric shield that can protect the reactive sites of the molecule from unwanted interactions. This feature is particularly important in medicinal chemistry, where maintaining the integrity of key functional groups is essential for achieving desired biological outcomes. The presence of both the tert-butyl and fluorophenyl groups makes Tert-butyl N-4-(1-aminoethyl)-3-fluorophenylcarbamate a promising candidate for further exploration in various therapeutic areas.

Recent advancements in computational chemistry have enabled researchers to predict and analyze the behavior of complex molecules with greater accuracy. These computational tools have been instrumental in understanding the interactions between Tert-butyl N-4-(1-aminoethyl)-3-fluorophenylcarbamate and its potential biological targets. By leveraging molecular modeling techniques, scientists have been able to identify key binding sites and optimize the structure for improved efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for pharmaceutical applications. The use of chiral auxiliaries and asymmetric catalysis has also been explored to achieve enantiomerically pure forms of Tert-butyl N-4-(1-aminoethyl)-3-fluorophenylcarbamate, which is essential for many therapeutic applications.

In addition to its potential therapeutic applications, Tert-butyl N-4-(1-aminoethyl)-3-fluorophenylcarbamate has shown promise in various research areas. For instance, it has been investigated as a precursor for more complex molecules with tailored biological activities. The flexibility provided by the amine chain allows for further derivatization, enabling researchers to design novel compounds with specific targeting capabilities.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. These molecules have been successfully incorporated into numerous drugs that are currently on the market or in clinical development. The ability of fluorine substitution to modulate pharmacokinetic properties has led to significant improvements in drug efficacy and safety profiles. As such, Tert-butyl N-4-(1-aminoethyl)-3-fluorophenylcarbamate represents an exciting opportunity for further research and development.

The future prospects of this compound are promising, with ongoing studies aimed at exploring its full potential in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced therapeutic properties. Additionally, advances in biocatalysis and green chemistry may provide sustainable methods for synthesizing this compound on an industrial scale.

In conclusion, Tert-butyl N-4-(1-aminoethyl)-3-fluorophenylcarbamate (CAS No. 2229203-78-3) is a multifaceted compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features make it an attractive candidate for further exploration, with applications ranging from drug development to research endeavors aimed at understanding molecular interactions at a deeper level.